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Compound of Interest

Compound Name: FAUC 365

Cat. No.: B15575547 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the long-term stability of FAUC 365 in solution. The information

is presented in a question-and-answer format to address common issues and questions that

may arise during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for FAUC 365 stock solutions?

A1: For optimal stability, FAUC 365 stock solutions should be aliquoted and stored at -80°C for

up to 6 months or at -20°C for up to 1 month.[1][2] It is crucial to prevent repeated freeze-thaw

cycles, which can lead to product inactivation.[1][2]

Q2: What is the recommended solvent for preparing FAUC 365 stock solutions?

A2: Dimethyl sulfoxide (DMSO) is a commonly recommended solvent for preparing high-

concentration stock solutions of FAUC 365.[3][4] It is soluble in DMSO at concentrations of 30

mg/mL.[3] For in vivo experiments, specific formulations using a combination of solvents like

DMSO, PEG300, Tween-80, and saline, or DMSO and corn oil have been suggested to

achieve a clear solution.[1]

Q3: My FAUC 365 solution appears to have precipitated after storage. What should I do?
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A3: If precipitation or phase separation is observed, gentle heating and/or sonication can be

used to help redissolve the compound.[1] To prevent precipitation, ensure that the storage

concentration does not exceed the solubility limit in the chosen solvent system and follow the

recommended storage temperatures.

Q4: How long is the solid form of FAUC 365 stable?

A4: The crystalline solid form of FAUC 365 is stable for at least 4 years when stored

appropriately.[3]

Troubleshooting Guide
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Issue Potential Cause Recommended Action

Precipitation in stock solution

upon thawing

- Concentration exceeds

solubility at lower

temperatures. - Improper initial

dissolution. - Repeated freeze-

thaw cycles.

- Gently warm the solution and

sonicate to redissolve.[1] -

Prepare a fresh stock solution

at a slightly lower

concentration. - Aliquot the

stock solution after preparation

to avoid multiple freeze-thaw

cycles.[1][2]

Cloudiness or precipitation in

working solution (e.g., in PBS)

- Low solubility of FAUC 365 in

aqueous buffers.[3] - The final

concentration of organic

solvent (e.g., DMSO) is too low

to maintain solubility.

- Increase the percentage of

the organic co-solvent in the

final working solution, if

experimentally permissible. -

Prepare a fresh working

solution immediately before

use. - Consider using a

different buffer system or

adding a solubilizing agent like

Tween-80.[1]

Loss of compound activity in

bioassay

- Degradation of FAUC 365 in

the working solution over time.

- Inactivation due to repeated

freeze-thaw cycles of the stock

solution.[1][2] - Adsorption to

plasticware.

- Prepare fresh working

solutions from a new aliquot of

the stock solution for each

experiment. - Store stock

solutions as recommended

(-80°C for long-term, -20°C for

short-term).[1][2] - Use low-

adsorption plasticware for

preparing and storing

solutions.

Experimental Protocols
Protocol: Preparation of FAUC 365 Stock Solution

Objective: To prepare a high-concentration stock solution of FAUC 365 in DMSO.
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Materials:

FAUC 365 (crystalline solid)

Anhydrous DMSO

Sterile, low-adsorption microcentrifuge tubes

Procedure:

1. Equilibrate the FAUC 365 vial to room temperature before opening.

2. Weigh the desired amount of FAUC 365 powder in a sterile microcentrifuge tube.

3. Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g.,

10 mM or 30 mg/mL).[3]

4. Vortex the solution until the solid is completely dissolved. Gentle warming or sonication

may be applied if necessary.[1]

5. Aliquot the stock solution into single-use volumes in sterile, low-adsorption tubes.

6. Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term

storage (up to 1 month).[1][2]
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FAUC 365 Solution Handling Workflow
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Caption: Workflow for preparing, storing, and using FAUC 365 solutions.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15575547?utm_src=pdf-body-img
https://www.benchchem.com/product/b15575547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Stability Testing

Incubate at Different Conditions

Analytical Methods

Prepare FAUC 365 Solution 
 in Test Solvent

Aliquot into Multiple Vials

Condition 1
(e.g., 4°C)

Condition 2
(e.g., Room Temp)

Condition 3
(e.g., 37°C)

Analyze Aliquots at 
 Predetermined Time Points 
 (e.g., t=0, 24h, 48h, 1 week)

HPLC/UPLC for Purity 
 and Concentration

Visual Inspection for 
 Precipitation/Color Change Bioassay for Activity

Determine Degradation Rate and 
 Establish Stability Limits

Click to download full resolution via product page

Caption: A logical workflow for assessing the stability of FAUC 365.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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